Cas no 1894827-68-9 (2-2-(1-methylcyclobutyl)-1,3-oxazol-5-ylacetic acid)

• Product Name: 2-2-(1-methylcyclobutyl)-1,3-oxazol-5-ylacetic acid
• CAS No: 1894827-68-9
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD30488086
• CID: 5612930
• PubChem ID: 115020148
• Update Time: 2025-05-19

2-2-(1-methylcyclobutyl)-1,3-oxazol-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(1-Methylcyclobutyl)-1,3-oxazol-5-yl]aceticacid
• 2-[2-(1-Methylcyclobutyl)-1,3-oxazol-5-yl]acetic acid
• EN300-330343
• 1894827-68-9
• 5-Oxazoleacetic acid, 2-(1-methylcyclobutyl)-
• 2-2-(1-methylcyclobutyl)-1,3-oxazol-5-ylacetic acid

• MDL： MFCD30488086
• Inchi： 1S/C10H13NO3/c1-10(3-2-4-10)9-11-6-7(14-9)5-8(12)13/h6H,2-5H2,1H3,(H,12,13)
• InChI Key： DMNRGGVREUQRTB-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)=CN=C1C1(C)CCC1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 333.6±17.0 °C(Predicted)
• pka: 3.98±0.10(Predicted)

Additional information on 2-2-(1-methylcyclobutyl)-1,3-oxazol-5-ylacetic acid

Comprehensive Overview of 2-2-(1-methylcyclobutyl)-1,3-oxazol-5-ylacetic acid (CAS No. 1894827-68-9)

2-2-(1-methylcyclobutyl)-1,3-oxazol-5-ylacetic acid (CAS No. 1894827-68-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the methylcyclobutyl and oxazole moieties, make it a promising candidate for various therapeutic and industrial applications.

The chemical structure of 2-2-(1-methylcyclobutyl)-1,3-oxazol-5-ylacetic acid consists of a five-membered oxazole ring substituted with a methylcyclobutyl group and an acetic acid side chain. This combination of functional groups contributes to its unique physicochemical properties, such as solubility, stability, and reactivity. Researchers have explored its potential as a building block in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical intermediates and bioactive compounds.

In recent years, the demand for 2-2-(1-methylcyclobutyl)-1,3-oxazol-5-ylacetic acid has increased due to its relevance in drug discovery and medicinal chemistry. The compound's ability to interact with biological targets, such as enzymes and receptors, has made it a valuable tool for designing new therapeutic agents. For instance, oxazole derivatives are often investigated for their anti-inflammatory, antimicrobial, and anticancer properties, aligning with current trends in personalized medicine and targeted therapies.

Another area of interest for 2-2-(1-methylcyclobutyl)-1,3-oxazol-5-ylacetic acid is its potential application in agrochemicals. The compound's structural motifs are similar to those found in pesticides and herbicides, making it a candidate for developing environmentally friendly crop protection solutions. With the growing emphasis on sustainable agriculture, researchers are exploring ways to optimize the synthesis and application of such compounds to minimize environmental impact.

The synthesis of 2-2-(1-methylcyclobutyl)-1,3-oxazol-5-ylacetic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Advances in green chemistry have led to more efficient and eco-friendly synthetic routes, reducing the use of hazardous reagents and solvents. These innovations align with the broader industry shift toward sustainable and scalable production methods.

From a commercial perspective, 2-2-(1-methylcyclobutyl)-1,3-oxazol-5-ylacetic acid is available through specialized chemical suppliers and custom synthesis providers. Its market value is influenced by factors such as purity, scalability, and application-specific demand. Companies involved in pharmaceutical development and agrochemical innovation are among the primary consumers of this compound, driving its growth in the global chemical market.

In conclusion, 2-2-(1-methylcyclobutyl)-1,3-oxazol-5-ylacetic acid (CAS No. 1894827-68-9) represents a versatile and valuable compound with wide-ranging applications in science and industry. Its unique chemical properties, combined with ongoing research into its biological activities, position it as a key player in the future of drug discovery and sustainable chemistry. As the demand for innovative solutions in healthcare and agriculture continues to rise, this compound is likely to remain a focal point of scientific and commercial interest.